Cas no 2229402-11-1 (1,4-dimethyl-3-(oxiran-2-yl)methyl-1H-pyrazole)

• Product Name: 1,4-dimethyl-3-(oxiran-2-yl)methyl-1H-pyrazole
• CAS No: 2229402-11-1
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6197784
• PubChem ID: 165606060
• Update Time: 2025-08-04

1,4-dimethyl-3-(oxiran-2-yl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-3-(oxiran-2-yl)methyl-1H-pyrazole
• EN300-1727372
• 2229402-11-1
• 1,4-dimethyl-3-[(oxiran-2-yl)methyl]-1H-pyrazole

• Inchi： 1S/C8H12N2O/c1-6-4-10(2)9-8(6)3-7-5-11-7/h4,7H,3,5H2,1-2H3
• InChI Key： XPMGOJHNTCQIFS-UHFFFAOYSA-N
• SMILES： O1CC1CC1C(C)=CN(C)N=1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 30.4Ų

Additional information on 1,4-dimethyl-3-(oxiran-2-yl)methyl-1H-pyrazole

1,4-Dimethyl-3-(oxiran-2-yl)methyl-1H-pyrazole: A Comprehensive Overview

1,4-Dimethyl-3-(oxiran-2-yl)methyl-1H-pyrazole (CAS No. 2229402-11-1) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines the pyrazole ring system with an oxirane (epoxide) functional group. The pyrazole moiety, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its versatility in chemical reactivity and biological activity. The oxirane group, on the other hand, introduces additional reactivity due to its strained three-membered ring structure.

Recent studies have highlighted the potential of 1,4-dimethyl-3-(oxiran-2-yl)methyl-1H-pyrazole in various applications. For instance, researchers have explored its role as a building block in the synthesis of advanced materials, such as stimuli-responsive polymers and nanocomposites. The compound's ability to undergo epoxide-opening reactions under specific conditions makes it a valuable precursor for functional materials with tailored properties.

In terms of synthesis, 1,4-dimethyl-3-(oxiran-2-yl)methyl-1H-pyrazole can be prepared via a variety of methods. One common approach involves the reaction of pyrazole derivatives with epoxide precursors under catalytic conditions. This method not only ensures high yields but also allows for precise control over the product's structure. Recent advancements in catalytic chemistry have further enhanced the efficiency of these reactions, paving the way for large-scale production.

The chemical properties of this compound are equally intriguing. Its aromaticity contributes to stability, while the epoxide group introduces reactivity that can be exploited in various chemical transformations. For example, studies have demonstrated that 1,4-dimethyl-3-(oxiran-2-yl)methyl-1H-pyrazole can undergo nucleophilic attack under basic conditions, leading to the formation of new bonds and functionalized products. This reactivity makes it a versatile intermediate in organic synthesis.

From a biological standpoint, 1H-pyrazole derivatives are known for their potential as bioactive agents. Recent research has focused on evaluating the antimicrobial, antioxidant, and anti-inflammatory properties of compounds like 1,4-dimethyl-3-(oxiran-2-yl)methyl-1H-pyrazole. Preliminary results suggest that this compound exhibits promising activity against certain pathogens and oxidative stress models, making it a candidate for further pharmacological studies.

In terms of industrial applications, CAS No. 2229402-11-1 has found use in the development of advanced materials for electronics and energy storage systems. Its ability to form stable cross-linked networks makes it an attractive candidate for polymer matrices with enhanced mechanical and thermal properties. Additionally, its compatibility with various synthetic routes facilitates its integration into existing manufacturing processes.

Looking ahead, the continued exploration of 1,4-dimethyl-3-(oxiran-2-yl)methyl-1H-pyrazole is expected to yield further insights into its potential applications. As researchers delve deeper into its chemical behavior and biological effects, this compound is poised to play a significant role in advancing both academic research and industrial innovation.